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Compound of Interest

Compound Name:
4-Ethyl-3-fluoro-2-

pyridinecarbonitrile

Cat. No.: B8379627

Get Quote

H,

C,

F), MS, and FT-IR Target Molecule: 4-Ethyl-3-fluoro-2-pyridinecarbonitrile (C

H

FN

)[1]

Executive Summary & Structural Logic
The target molecule is a trisubstituted pyridine. The validation logic rests on three pillars:

Regiochemistry of the Ethyl Group: Confirmed by the loss of

proton signal and the presence of ethyl coupling patterns.

Fluorine Influence: The F-atom at position 3 exerts a powerful inductive effect (
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) and resonance effect (

), causing significant

and

splitting patterns essential for assignment.[1]

Nitrile Signature: A distinct, non-conjugated nitrile stretch in IR and a characteristic

quaternary carbon in

C NMR.[1]

Structural Diagram & Coupling Network
The following diagram illustrates the scalar coupling network (

-coupling) expected in the NMR experiments. Note the critical "W-coupling" or long-range
interactions facilitated by the aromatic ring.

F3 (Fluorine)
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Click to download full resolution via product page

Figure 1: Predicted scalar coupling network. The Fluorine atom (F3) acts as a spin-active

nucleus (

), splitting both H5 and H6 signals.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Recommendation: CDCl

(Chloroform-d) is the standard for pyridines.[1] If solubility is poor, DMSO-
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is the alternative, though it may shift exchangeable protons (none present here) or alter
chemical shifts slightly due to hydrogen bonding with the pyridine nitrogen.[1]

H NMR (Proton) Data (Predicted)
Frequency: 400 MHz | Solvent: CDCl

[1]

Position
Shift (

, ppm)
Multiplicity Integration

Coupling
Constants (

, Hz)

Assignment
Logic

H6 8.45 – 8.55 dd 1H ,

Deshielded

by ring

Nitrogen

(alpha

position).

Split by H5

and long-

range F3.

H5 7.30 – 7.40 dd 1H ,

Ortho to H6.

[1] Significant

coupling to

F3 (ortho-F).

CH 2.75 – 2.85 q 2H

Benzylic-like

methylene.

Quartet due

to methyl

protons.

CH 1.25 – 1.35 t 3H

Terminal

methyl.[1]

Triplet due to

methylene

protons.
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Expert Insight: The key diagnostic is the H5 signal. In non-fluorinated 4-ethylpyridine, H5 is a

simple doublet.[1] Here, the presence of F3 transforms H5 into a doublet of doublets (dd) with a

large

coupling constant (~8-10 Hz).[1]

C NMR (Carbon) Data (Predicted)
Frequency: 100 MHz | Solvent: CDCl

Note: Fluorine (

F) causes carbon signals to split into doublets.[1]

Carbon
Shift (

, ppm)

Splitting (

)
Assignment

C2 ~128.0
d,

Hz

Quaternary.[1]

Attached to Nitrile.[1]

[2]

CN ~115.0 s (or weak d) Nitrile Carbon.[1]

C3 ~160.0
d,

Hz

Diagnostic. Directly

bonded to F. Very

large coupling.[1]

C4 ~145.0
d,

Hz

Quaternary.[1]

Attached to Ethyl.[1]

[3][4][5]

C5 ~126.0
d,

Hz
Aromatic CH.[1]

C6 ~148.0
d,

Hz

Aromatic CH (alpha to

N).[1]

CH ~26.0 s Ethyl methylene.

CH ~14.0 s Ethyl methyl.
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F NMR (Fluorine)
Shift:

to

ppm.

Pattern: Doublet of doublets (coupling to H5 and H6).

Utility: A single, clean peak confirms mono-fluorination and purity.

Mass Spectrometry (MS)
Method: GC-MS (EI, 70 eV) or LC-MS (ESI+). Molecular Formula: C

H

FN

Exact Mass: 150.06

Fragmentation Pathway (EI)
In Electron Impact (EI) ionization, the molecule follows a predictable breakdown.[1]
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Interpretation

Molecular Ion [M]+
m/z = 150

[M - CH3]+
Loss of Methyl

m/z = 135

-15 Da (CH3)

[M - HCN]+
Loss of Nitrile

m/z = 123

-27 Da (HCN)

Pyridyne-like Core
m/z ~ 98-100

Ring degradation

Base peak is often m/z 135 (Benzylic-type cleavage)

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for GC-MS analysis.

m/z 150 (M+): Molecular ion, usually distinct for pyridines.[1]

m/z 135 ([M-15]+): Loss of the terminal methyl group from the ethyl chain.[1] This is often the

base peak because the resulting cation is stabilized by the aromatic ring (benzylic-like

stabilization).

m/z 123 ([M-27]+): Loss of HCN from the nitrile group, a standard fragmentation for aromatic

nitriles.[1]

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr Pellet.[1]
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Wavenumber (cm

)
Intensity Vibrational Mode

2235 – 2245 Medium/Strong
C≡N Stretch. Sharp, diagnostic

band for nitrile.

3050 – 3080 Weak C-H Stretch (Aromatic).

2960 – 2980 Medium
C-H Stretch (Aliphatic). Ethyl

group.

1580 – 1600 Strong
C=C / C=N Ring Stretch.

Pyridine skeletal vibrations.

1200 – 1250 Strong
C-F Stretch. Often broad and

intense in fluoro-aromatics.

Experimental Protocols
Protocol A: NMR Sample Preparation
To ensure high-resolution data and prevent line broadening.

Mass: Weigh ~5-10 mg of the solid/oil.

Solvent: Add 0.6 mL of CDCl

(99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.

Filtration: If the solution is cloudy (salt impurities), filter through a small plug of glass wool

into the NMR tube.[1]

Acquisition:

Set relaxation delay (

) to

s to ensure integration accuracy.
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For

C, acquire

scans due to the splitting of signal intensity by fluorine coupling.[1]

Protocol B: GC-MS Purity Check
To verify the absence of the non-fluorinated impurity (4-ethyl-2-pyridinecarbonitrile).

Column: HP-5ms or equivalent (5% phenyl methyl siloxane).

Temperature Ramp: 50°C (hold 1 min)

20°C/min

250°C.

Analysis: Look for m/z 150. If m/z 132 is present, it indicates the non-fluorinated impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://ijrcs.org/wp-content/uploads/IJRCS201705003.pdf
https://ijrcs.org/wp-content/uploads/IJRCS201705003.pdf
https://ijrcs.org/wp-content/uploads/IJRCS201705003.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-fluoropicolinate
https://ijrcs.org/wp-content/uploads/IJRCS201705003.pdf
https://www.benchchem.com/product/b8379627?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8379627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. ijrcs.org [ijrcs.org]

2. ossila.com [ossila.com]

3. Ethyl 4-fluoropicolinate | C8H8FNO2 | CID 46311383 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. rsc.org [rsc.org]

5. chemscene.com [chemscene.com]

To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization Guide:
4-Ethyl-3-fluoro-2-pyridinecarbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8379627/docs#comprehensive-spectroscopic-
characterization-guide-4-ethyl-3-fluoro-2-pyridinecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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